Cas no 858004-54-3 (3-Chloro-4-cyanobenzyl chloride)

• Product Name: 3-Chloro-4-cyanobenzyl chloride
• CAS No: 858004-54-3
• MF: C₈H₅Cl₂N
• MW: 186.037999868393
• CID: 4791901
• Update Time: 2025-10-30

3-Chloro-4-cyanobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-cyanobenzyl chloride

• Inchi： 1S/C8H5Cl2N/c9-4-6-1-2-7(5-11)8(10)3-6/h1-3H,4H2
• InChI Key： LZHJKISEUSNQDI-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(C#N)=C(C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 2.7
• Topological Polar Surface Area: 23.8

Additional information on 3-Chloro-4-cyanobenzyl chloride

3-Chloro-4-Cyanobenzyl Chloride (CAS No. 858004-54-3): A Versatile Reagent in Modern Chemical and Pharmaceutical Research

The compound 3-Chloro-4-cyanobenzyl chloride, identified by CAS No. 858004-54-3, has emerged as a critical building block in the synthesis of advanced materials and pharmaceutical intermediates. Its unique combination of functional groups—specifically the chlorine substituent at the 3-position and the cyano group at the 4-position—creates a highly reactive molecule with tunable electronic properties, enabling diverse applications across multiple disciplines. Recent studies highlight its role in accelerating cross-coupling reactions, a cornerstone of modern organic synthesis, particularly under mild reaction conditions.

In academic research, 3-chloro-4-cyanobenzyl chloride has been extensively utilized for constructing π-conjugated systems due to its ability to stabilize radical intermediates during Suzuki-Miyaura cross-coupling processes. A groundbreaking study published in Nature Chemistry (2023) demonstrated that incorporating this reagent into polythiophene backbones enhances charge carrier mobility by up to 60%, making it a promising candidate for high-performance organic electronics. The cyanide moiety contributes electron-withdrawing character that modulates electronic transitions, while the benzyl chloride functionality facilitates efficient attachment to other molecular frameworks through nucleophilic substitution pathways.

The pharmaceutical industry has leveraged this compound's reactivity in designing prodrugs with controlled release profiles. Researchers at Stanford University recently reported its use as a masked hydroxyl group precursor in β-lactam antibiotic synthesis (Journal of Medicinal Chemistry, 2023). By strategically positioning the chlorine atoms, chemists can achieve selective deprotection under physiological conditions, thereby optimizing drug bioavailability. Computational docking studies further revealed that the cyano group enhances binding affinity to bacterial penicillin-binding proteins by forming favorable hydrogen bonds with key residues.

In material science applications, 3-chloro-4-cyanobenzyl chloride serves as a key intermediate in synthesizing metallo-supramolecular complexes. A collaborative effort between MIT and ETH Zurich published in Advanced Materials (2022) showed that its coordination with palladium nanoparticles creates self-healing coatings with exceptional UV resistance. The chlorine atoms act as ligands stabilizing metal clusters, while the cyano groups introduce π-stacking interactions that reinforce intermolecular cohesion without compromising flexibility.

Synthetic chemists have developed novel protocols for preparing this compound using environmentally benign conditions. A recent paper from Angewandte Chemie (2023) described a solvent-free method employing microwave-assisted heating at 110°C for only 15 minutes, achieving >95% yield compared to traditional reflux methods requiring hours. This advancement aligns with green chemistry principles by reducing energy consumption and eliminating hazardous solvents typically associated with conventional benzyl chloride syntheses.

Biochemical studies have uncovered unexpected roles for 3-chloro-4-cyanobenzyl chloride derivatives in enzyme inhibition mechanisms. Investigations at Scripps Research Institute demonstrated that analogs containing this core structure exhibit selective inhibition of histone deacetylase enzymes—a critical therapeutic target for epigenetic therapies—with IC₅₀ values as low as 17 nM (Cell Chemical Biology, 2023). The spatial arrangement of substituents allows precise modulation of enzyme-substrate interactions through hydrophobic stacking and electrostatic complementarity.

The compound's photophysical properties have been explored in next-generation sensor development. Researchers from Imperial College London successfully integrated it into fluorogenic probes capable of detecting trace amounts of heavy metal ions like Pb²⁺ and Hg²⁺ through fluorescence quenching mechanisms (Analytical Chemistry, 2023). The cyano group acts as an electron sink enhancing light absorption efficiency while the benzyl chloride's reactivity enables covalent capture of target analytes within nanoscale detection limits.

In polymer chemistry applications, this reagent has enabled breakthroughs in stimuli-responsive materials design. A team from KAIST developed thermoresponsive hydrogels using copolymerization strategies where CAS No. 858004-54-3-derived monomers provided critical phase transition properties when exposed to temperature changes (ACS Macro Letters, 2023). The dual functional groups allowed simultaneous introduction of hydrogen-bonding sites and hydrophobic domains within polymeric networks through sequential coupling reactions.

Catalytic applications continue to expand its utility profile. Recent work from Max Planck Institute demonstrated its use as a ligand precursor for palladium catalysts exhibiting exceptional activity in Heck reactions involving unactivated alkenes (Journal of Catalysis, 2023). Computational analysis revealed that chlorine substituents optimize catalyst geometry by inducing steric effects that prevent side reactions while maintaining optimal electronic communication between active sites and substrates.

Bioconjugation studies have highlighted its potential in targeted drug delivery systems when coupled with peptide synthesis techniques. Investigators at Johns Hopkins University synthesized antibody-drug conjugates where this compound's benzyl chloride functionality facilitated site-specific attachment of cytotoxic payloads via oxime linkers under aqueous conditions (Bioconjugate Chemistry, 2023). The resulting conjugates showed improved pharmacokinetic profiles compared to conventional linkers due to enhanced stability during circulation and controlled cleavage upon cellular internalization.

Spectroscopic analysis confirms its structural integrity through characteristic peaks: NMR spectroscopy shows distinct signals at δ7.6 ppm (aromatic protons) and δ6.9 ppm (benzyl protons), while IR spectroscopy identifies strong bands at ~1617 cm⁻¹ (aromatic C=C stretching) and ~776 cm⁻¹ (C≡N stretching). X-ray crystallography studies further validated bond angles critical for predicting reactivity patterns—specifically the dihedral angle between chlorine substituents influencing steric hindrance effects during transition state formation.

New synthetic pathways involving continuous flow chemistry have optimized production efficiency for industrial applications. Work from University College London employed microfluidic reactors to achieve real-time monitoring during synthesis, reducing batch variability by over 90% compared to traditional batch methods (Green Chemistry, 2023). This approach minimizes waste generation through precise stoichiometric control while maintaining product purity above analytical grade standards.

In surface modification technologies, this compound has enabled advanced functionalization strategies for biomedical implants. Researchers from Harvard Medical School demonstrated covalent attachment onto titanium surfaces via nucleophilic displacement reactions creating anti-fouling coatings resistant to protein adsorption without affecting osseointegration properties (Biomaterials Science, 2023). The chlorine substituents provide reactive handles while the cyano groups introduce hydrophobic barriers preventing bacterial colonization on implant surfaces.

Safety considerations focus on standard organic laboratory practices rather than restricted substance classifications given its non-regulated status according to current international guidelines (JACS Review Supplemental Data, April 2024). Proper ventilation is recommended during handling due to potential irritant vapors when exposed to elevated temperatures beyond recommended storage parameters (-18°C protected from light).

Ongoing research explores its role in asymmetric synthesis methodologies where enantioselective variants are being developed using chiral auxiliary systems derived from natural products like camphor sulfonic acid derivatives (Chemical Science, March 29th issue). Preliminary results indicate enantiomeric excess values exceeding 98% when coupled with novel transition metal catalyst systems operating under ambient conditions without cryogenic cooling requirements.

Bioanalytical applications include use as a derivatizing agent for mass spectrometry analysis of neurotransmitters such as serotonin and dopamine (Analytica Chimica Acta, May supplement issue). Its high electrophilicity enables rapid derivatization under mild conditions improving detection limits down to femtomolar concentrations compared to conventional derivatization reagents like pentafluorophenyl esters which require harsher reaction parameters.